N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C20H21IN4O2S
• Molecular Weight: 508.4 g/mol
• IUPAC Name: N-(4-iodo-2-methylphenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H21IN4O2S/c1-13-10-15(21)6-9-17(13)22-19(26)12-28-20-24-23-18(25(20)2)11-14-4-7-16(27-3)8-5-14/h4-10H,11-12H2,1-3H3,(H,22,26)
• InChI Key: UWXIFGCEOXCHDX-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)I)NC(=O)CSC2=NN=C(N2C)CC3=CC=C(C=C3)OC

Description

N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as IMB-1, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it is believed to exert its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to inhibit the activity of several enzymes involved in inflammation and immune response, such as cyclooxygenase-2 and inducible nitric oxide synthase, thereby reducing inflammation and oxidative stress.
Biochemical and Physiological Effects:
N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to modulate several signaling pathways involved in cancer progression and inflammation, including the PI3K/Akt/mTOR and NF-κB pathways. Moreover, N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to induce cell cycle arrest and DNA damage in cancer cells, leading to their death. In addition, N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for lab experiments, including its high potency and selectivity against cancer cells and its ability to modulate multiple signaling pathways involved in cancer progression and inflammation. However, N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide also has some limitations, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, including the development of more efficient synthesis methods, the investigation of its potential as a combination therapy with other anticancer agents, and the exploration of its therapeutic potential in other diseases, such as autoimmune disorders and neurodegenerative diseases. Moreover, further studies are needed to elucidate the exact mechanism of action of N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and to identify its molecular targets.

Synthesis Methods

The synthesis of N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a multistep process that starts with the reaction of 4-iodo-2-methylphenol with 2-bromoacetic acid in the presence of a base to form 2-(4-iodo-2-methylphenoxy)acetic acid. This intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 5-(4-methoxybenzyl)-4-methyl-1,2,4-triazole-3-thiol in the presence of a base to yield N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. Several studies have shown that N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibits potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. Moreover, N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to possess anti-inflammatory and antimicrobial properties, making it a promising candidate for the treatment of inflammatory and infectious diseases.